5-Iodo-1-methyl-n-(propan-2-yl)-1h-pyrazole-4-carboxamide

• IUPAC Name: 5-iodo-1-methyl-N-propan-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C8H12IN3O/c1-5(2)11-8(13)6-4-10-12(3)7(6)9/h4-5H,1-3H3,(H,11,13)
• InChI Key: OGIBNPLFWAYKCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(N(N=C1)C)I
• Molecular Formula: C8H12IN3O
• Molecular Weight: 293.10 g/mol

Description

5-Iodo-1-methyl-n-(propan-2-yl)-1h-pyrazole-4-carboxamide, also known as AM251, is a synthetic cannabinoid receptor antagonist that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known to bind to the cannabinoid receptor CB1, which is primarily found in the central nervous system and is responsible for the psychoactive effects of cannabis.

Scientific Research Applications

Synthesis and Structural Characterization

Research has been dedicated to synthesizing various derivatives of pyrazole-carboxamide compounds, exploring their structural characteristics and potential as bioactive molecules. For example, novel pyrazolopyrimidines derivatives have been synthesized for their anticancer and anti-5-lipoxygenase agent activities, showcasing the diverse synthetic approaches and biological potential of this chemical class (Rahmouni et al., 2016). Similarly, the development of new esters linked pyrazolo[3,4-d]pyrimidinones hybrids further illustrates the compound's versatility in chemical synthesis and the exploration of its bioactive properties (Rahmouni et al., 2016).

Anticancer Activities

Several studies have focused on the cytotoxic properties of pyrazole-carboxamide derivatives against various cancer cell lines. For instance, 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized and evaluated for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential of these compounds in cancer research (Hassan et al., 2014).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of pyrazole-carboxamide derivatives have also been a significant area of interest. A study on the synthesis of new pyrazolo[3,4-d]pyrimidine derivatives as potential antibacterial agents against various strains showcases the broad spectrum of biological activities these compounds can exhibit (Bakavoli et al., 2010).

Anti-TMV Activity

Research into the anti-TMV (tobacco mosaic virus) activity of novel N-(3-alkyl-1H-pyrazol-4-yl)-3-alkyl-4-substituted-1H-pyrazole-5-carboxamides has provided insights into the potential use of these compounds in combating viral infections in plants, indicating a promising direction for agricultural applications (Zhang et al., 2012).

Fungicide Development

A dual action mode study of novel pyrazole-4-carboxamides against Gibberella zeae presents an innovative approach to fungicide development, demonstrating these compounds' effectiveness in managing phytopathogenic fungi through multiple mechanisms of action (Zhang et al., 2023).